Cas no 2138002-83-0 (1-(1-chlorocyclopropyl)octane-1,3-dione)

• Product Name: 1-(1-chlorocyclopropyl)octane-1,3-dione
• CAS No: 2138002-83-0
• MF: C₁₁H₁₇ClO₂
• MW: 216.704482793808
• CID: 5905503
• PubChem ID: 165608340
• Update Time: 2025-06-08

1-(1-chlorocyclopropyl)octane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-chlorocyclopropyl)octane-1,3-dione
• 2138002-83-0
• EN300-1127770

• Inchi： 1S/C11H17ClO2/c1-2-3-4-5-9(13)8-10(14)11(12)6-7-11/h2-8H2,1H3
• InChI Key： QFLARUZLTWNMCX-UHFFFAOYSA-N
• SMILES： ClC1(C(CC(CCCCC)=O)=O)CC1

Computed Properties

• Exact Mass: 216.0917075g/mol
• Monoisotopic Mass: 216.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(1-chlorocyclopropyl)octane-1,3-dione

Chemical Profile of 1-(1-chlorocyclopropyl)octane-1,3-dione (CAS No. 2138002-83-0)

1-(1-chlorocyclopropyl)octane-1,3-dione, identified by the CAS number 2138002-83-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of diones, characterized by the presence of two carbonyl groups (C=O) separated by a single carbon atom. The incorporation of a 1-chlorocyclopropyl moiety into the octane backbone introduces distinct reactivity and potential applications, making it a subject of interest for synthetic chemists and researchers exploring novel molecular architectures.

The molecular structure of 1-(1-chlorocyclopropyl)octane-1,3-dione consists of an eight-carbon chain with a cyclopropyl ring substituted at the first carbon, which is further functionalized with a chlorine atom. This structural motif imparts both steric and electronic effects that can influence its interactions with biological targets or its behavior in chemical reactions. The presence of two ketone groups enhances its potential as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds or as an intermediate in drug development pipelines.

In recent years, there has been growing interest in dione derivatives as pharmacophores due to their ability to engage in multiple hydrogen bonding interactions and their potential to modulate enzyme activity or receptor binding. The 1-chlorocyclopropyl substituent, in particular, has been explored for its ability to influence the conformational flexibility and electronic properties of the molecule. This feature makes it a valuable candidate for designing molecules with tailored physicochemical properties, such as solubility, metabolic stability, and membrane permeability.

One of the most compelling aspects of 1-(1-chlorocyclopropyl)octane-1,3-dione is its utility as a synthetic intermediate. The reactive sites on the molecule—primarily the ketone groups and the chlorocyclopropyl moiety—can be selectively modified through various chemical transformations. For instance, nucleophilic addition reactions at the carbonyl groups can be employed to introduce diverse functional groups, while nucleophilic substitution at the chlorine atom offers another pathway for derivatization. These reactivity patterns make it a versatile tool for constructing more complex molecular entities.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies on 1-(1-chlorocyclopropyl)octane-1,3-dione have revealed insights into its potential binding modes with biological targets. For example, simulations suggest that the compound can adopt conformations that are favorable for interaction with enzymes or receptors, particularly those involved in metabolic pathways or signal transduction. These findings have guided experimental efforts toward optimizing derivatives with enhanced bioactivity.

The pharmaceutical industry has been particularly keen on exploring dione-based scaffolds due to their reported biological activities. While 1-(1-chlorocyclopropyl)octane-1,3-dione itself may not exhibit significant pharmacological effects at current concentrations, its derivatives have shown promise in preclinical studies as intermediates for drugs targeting neurological disorders, inflammation, and infectious diseases. The cyclopropyl ring and chloro substituent are known to modulate electronic distributions across the molecule, which can be leveraged to fine-tune pharmacokinetic profiles.

In materials science, this compound has also found applications as a precursor for high-performance polymers or specialty coatings. The dione groups can participate in crosslinking reactions under specific conditions, leading to materials with enhanced thermal stability or mechanical strength. Additionally, the unique structural features of 1-(1-chlorocyclopropyl)octane-1,3-dione make it an interesting candidate for developing novel liquid crystals or organic semiconductors.

The synthesis of 1-(1-chlorocyclopropyl)octane-1,3-dione typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the chloro substituent onto the cyclopropyl ring followed by condensation reactions to form the dione moiety. Advances in catalytic methods have improved both yield and selectivity in these processes, making large-scale production more feasible.

As research continues to uncover new applications for this compound and its derivatives, CAS No. 2138002-83-0 will likely remain a key reference point in academic and industrial settings. Its unique combination of structural features and reactivity makes it an invaluable asset for chemists seeking innovative solutions across multiple disciplines.